5-(2-thienyl)-1H-indazole-3-amine

• Molecular Formula: C11H9N3S
• Molecular Weight: 215.28 g/mol
• IUPAC Name: 5-thiophen-2-yl-1H-indazol-3-amine
• InChI: InChI=1S/C11H9N3S/c12-11-8-6-7(10-2-1-5-15-10)3-4-9(8)13-14-11/h1-6H,(H3,12,13,14)
• InChI Key: FNWFDFRPNIDEFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC3=C(C=C2)NN=C3N

Description

5-(2-Thienyl)-1H-indazole-3-amine is a heterocyclic organic compound featuring an indazole core substituted with a thienyl group at the 5-position and an amine group at the 3-position. The thienyl substituent introduces sulfur-containing aromaticity, which may enhance electronic interactions in biological systems compared to purely hydrocarbon substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-thienyl)-1H-indazole-3-amine typically involves the formation of the indazole ring followed by the introduction of the thiophene moiety. One common method involves the cyclization of a suitable hydrazine derivative with a thiophene-containing aldehyde or ketone under acidic or basic conditions. The reaction conditions often require careful control of temperature and pH to ensure high yields and purity of the final product .

Industrial Production Methods

Industrial production of 5-(2-thienyl)-1H-indazole-3-amine may involve large-scale batch or continuous flow processes. These methods often utilize automated systems to control reaction parameters and ensure consistent product quality. The use of catalysts and optimized reaction conditions can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

5-(2-thienyl)-1H-indazole-3-amine can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones under the influence of oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride to modify the functional groups attached to the indazole or thiophene rings.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Substituents: Halogens, alkyl groups, and other functional groups introduced through electrophilic or nucleophilic substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the thiophene ring can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups, enhancing the compound’s properties for specific applications .

Scientific Research Applications

5-(2-thienyl)-1H-indazole-3-amine has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials with unique electronic properties.

Biology: Investigated for its potential as a bioactive compound with antimicrobial, antiviral, and anticancer properties.

Medicine: Explored as a potential drug candidate for the treatment of various diseases due to its ability to interact with biological targets.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and conductive polymers

Mechanism of Action

The mechanism of action of 5-(2-thienyl)-1H-indazole-3-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the functional groups present on the compound .

Comparison with Similar Compounds

Comparison with Similar Compounds

5-Phenyl-1H-indazol-3-amine (C₁₃H₁₁N₃)

• Structure : Differs from the target compound by replacing the thienyl group with a phenyl ring.
• Synthesis : Typically involves cyclization of substituted hydrazines with carbonyl precursors under acidic or thermal conditions .

3-Iodo-6-methyl-2H-indazol-5-amine (C₈H₇IN₃)

• Structure : Features an iodine atom at the 3-position and a methyl group at the 6-position.
• Synthesis : Likely involves halogenation of indazole precursors using iodine sources under controlled conditions .
• Key Properties : The electron-withdrawing iodine atom may increase stability but reduce reactivity in electrophilic substitution reactions.

1-(3-tert-Butylphenyl)-5-nitro-1H-indazol-3-amine (C₁₈H₁₉N₅O₂)

• Structure : Contains a bulky tert-butylphenyl group and a nitro substituent.
• Synthesis : Achieved via nitration of pre-functionalized indazole intermediates followed by coupling reactions .

5-(Pyridine-4-yl)-1,3,4-thiadiazole-2-amine

• Structure : Replaces the indazole core with a thiadiazole ring and a pyridine substituent.
• Synthesis : Cyclocondensation of hydrazides with thiocyanates in sulfuric acid .
• Key Properties : The thiadiazole ring introduces additional hydrogen-bonding sites, which may improve target selectivity.